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Compound of Interest

Compound Name: Psb-CB5

Cat. No.: B606684 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Psb-CB5. The following procedural guidance is

designed to ensure the safe handling, use, and disposal of this compound in a laboratory

setting.

Chemical Identity and Properties
Psb-CB5 is a selective GPR18 antagonist used in scientific research.[1][2][3][4] It is supplied

as a solid and is intended for research use only, not for human or veterinary applications.[2]

While Psb-CB5 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is crucial to follow standard laboratory safety protocols when

handling this and any other research chemical.
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Property Value

Chemical Name

(2Z)-2[[3-[(4-

Chlorophenyl)methoxy]phenyl]methylene]-6,7-

dihydro-5H-imidazo[2,1-b]thiazin-3(2H)-one

Molecular Formula C₂₀H₁₇ClN₂O₂S

Molecular Weight 384.88 g/mol

CAS Number 1627710-30-8

Appearance Solid

Purity ≥95%

Solubility Soluble in DMSO up to 25 mg/mL

Storage Store at -20°C

Personal Protective Equipment (PPE)
Appropriate PPE is your primary defense against potential exposure. The following table

outlines the recommended PPE for handling Psb-CB5 in various laboratory scenarios.
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Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Receiving &

Storage
Safety glasses Nitrile gloves Lab coat

Not generally

required

Weighing Solid

Safety glasses

with side shields

or goggles

Nitrile gloves Lab coat

Recommended

to handle in a

fume hood or

ventilated

enclosure

Preparing

Solutions

Chemical splash

goggles
Nitrile gloves Lab coat

Recommended

to handle in a

fume hood

General

Handling
Safety glasses Nitrile gloves Lab coat

Not generally

required

Spill Cleanup
Chemical splash

goggles
Nitrile gloves Lab coat

N95 respirator if

generating dust

Waste Disposal Safety glasses Nitrile gloves Lab coat
Not generally

required

Operational Plan: Step-by-Step Handling
Procedures
Following a standardized operational plan minimizes the risk of exposure and contamination.

Receiving and Storage
Inspect Package: Upon receipt, visually inspect the package for any signs of damage or

leakage.

Verify Identity: Confirm that the product name and CAS number on the label match your

order.

Log Inventory: Record the date of receipt and quantity in your chemical inventory system.
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Store Appropriately: Store the container in a designated, well-ventilated, and secure location

at -20°C.

Weighing the Solid Compound
Work in a Controlled Area: Whenever possible, handle the solid form of Psb-CB5 within a

chemical fume hood or a powder handling enclosure to minimize the risk of inhaling airborne

particles.

Gather Materials: Assemble all necessary equipment, including a calibrated analytical

balance, weighing paper or boat, spatula, and secondary containment.

Don PPE: Wear a lab coat, safety glasses with side shields or goggles, and nitrile gloves.

Tare the Balance: Place the weighing paper or boat on the balance and tare it.

Dispense Carefully: Slowly and carefully dispense the desired amount of Psb-CB5 onto the

weighing paper. Avoid creating dust.

Clean Up: After weighing, carefully clean the spatula and the balance area with a damp cloth

or towel to remove any residual powder. Dispose of the cleaning materials as chemical

waste.

Seal and Store: Securely close the primary container of Psb-CB5 and return it to its

designated storage location.

Preparing a Stock Solution
Select a Solvent: Based on experimental requirements and solubility data, choose an

appropriate solvent. Psb-CB5 is soluble in DMSO.

Work in a Fume Hood: All solution preparation should be conducted in a chemical fume hood

to control potential exposure to solvent vapors.

Don PPE: Wear a lab coat, chemical splash goggles, and nitrile gloves.

Measure Solvent: Using a calibrated pipette or graduated cylinder, measure the required

volume of solvent and add it to an appropriately sized volumetric flask or vial.
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Add Compound: Carefully transfer the weighed Psb-CB5 powder into the solvent.

Dissolve: Gently swirl or vortex the solution until the solid is completely dissolved. Sonication

may be used if necessary.

Label the Solution: Clearly label the container with the chemical name, concentration,

solvent, date of preparation, and your initials.

Store Solution: Store the stock solution at the recommended temperature, which is typically

-20°C or -80°C for long-term stability.

Disposal Plan
Proper disposal of chemical waste is essential to protect personnel and the environment.

Unused Solid Psb-CB5
Unused or unwanted solid Psb-CB5 should be disposed of as non-hazardous chemical

waste according to your institution's guidelines.

Do not dispose of solid chemical waste in the regular trash.

Empty Containers
Rinse: Triple rinse the empty container with a suitable solvent (e.g., the solvent used for

making solutions).

Collect Rinsate: The rinsate should be collected and disposed of as chemical waste.

Deface Label: Completely remove or deface the label on the empty container to prevent

misuse.

Dispose: Dispose of the rinsed, defaced container in the appropriate laboratory glassware or

solid waste stream as per institutional policy.

Contaminated Consumables
All disposable items that have come into contact with Psb-CB5, such as gloves, weighing

paper, pipette tips, and paper towels, should be collected in a designated chemical waste
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container.

Liquid Waste
Aqueous solutions of Psb-CB5 and used solvents containing the compound should be

collected in a clearly labeled, sealed, and appropriate liquid waste container.

Do not pour chemical waste down the drain unless specifically permitted by your institution's

environmental health and safety office.

Experimental Workflow Diagram
The following diagram illustrates the logical flow for the safe handling and disposal of Psb-
CB5.
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Caption: Workflow for Safe Handling and Disposal of Psb-CB5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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